Cas no 88561-94-8 (1H-Indazole-3-acetic acid, 5-chloro-, octadecyl ester)

• Product Name: 1H-Indazole-3-acetic acid, 5-chloro-, octadecyl ester
• CAS No: 88561-94-8
• MF: C₂₇H₄₃ClN₂O₂
• MW: 463.09552693367
• CID: 628627
• PubChem ID: 13252458
• Update Time: 2025-04-19

1H-Indazole-3-acetic acid, 5-chloro-, octadecyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-acetic acid, 5-chloro-, octadecyl ester
• octadecyl 2-(5-chloro-2H-indazol-3-yl)acetate
• Octadecyl (5-chloro-2H-indazol-3-yl)acetate
• 88561-94-8
• DTXSID40532118

• Inchi： 1S/C27H43ClN2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-32-27(31)22-26-24-21-23(28)18-19-25(24)29-30-26/h18-19,21H,2-17,20,22H2,1H3,(H,29,30)
• InChI Key： XJPPRAHQFRIFFS-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(CC(=O)OCCCCCCCCCCCCCCCCCC)NN=2

Computed Properties

• Exact Mass: 462.3013063g/mol
• Monoisotopic Mass: 462.3013063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 20
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.8
• Topological Polar Surface Area: 55Ų